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Compound of Interest

Compound Name: 1,8-Diaminooctane

Cat. No.: B148097 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety and handling information for 1,8-
Diaminooctane (CAS No. 373-44-4), a versatile building block in organic synthesis,

pharmaceuticals, agrochemicals, and dyestuff production.[1] Adherence to the following

protocols is critical to ensure the safety of laboratory personnel and the integrity of research.

Hazard Identification and Classification
1,8-Diaminooctane is classified as a hazardous substance and requires careful handling.[2] It

is harmful if swallowed, causes severe skin burns and eye damage, and may cause an allergic

skin reaction or respiratory irritation.[3]

GHS Hazard Statements: H302, H314, H317[4][5]

Hazard Class Category

Acute toxicity, Oral Category 4

Skin Corrosion/Irritation Category 1B

Serious Eye Damage/Eye Irritation Category 1

Skin Sensitization Category 1

Specific target organ toxicity (single exposure) Category 3 (Respiratory system)
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Source: Fisher Scientific[3]

Physical and Chemical Properties
Understanding the physical and chemical properties of 1,8-Diaminooctane is fundamental to

its safe handling and storage.

Property Value Source

Appearance White crystalline powder Santa Cruz Biotechnology[2]

Molecular Formula C8H20N2 MP Biomedicals[6]

Molecular Weight 144.26 g/mol PubChem[7]

Melting Point 50-52 °C (lit.) Sigma-Aldrich[4]

Boiling Point 225-226 °C (lit.) Sigma-Aldrich[4]

Flash Point 106 °C (222.8 °F) - DIN 51758 Sigma-Aldrich[4][5]

Autoignition Temperature 285 °C / 545 °F Fisher Scientific[3]

Upper Explosion Limit 6.8 vol % Fisher Scientific[3]

Lower Explosion Limit 1.1 vol % Fisher Scientific[3]

Exposure Controls and Personal Protection
Strict adherence to personal protective equipment (PPE) guidelines is mandatory to prevent

exposure.

Engineering Controls:

Work should be conducted in a well-ventilated area, preferably under a chemical fume hood.

[3][8]

Ensure that eyewash stations and safety showers are readily accessible and in close

proximity to the workstation.[3]

Personal Protective Equipment (PPE):
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PPE Specification

Eye/Face Protection

Wear appropriate protective eyeglasses or

chemical safety goggles as described by

OSHA's eye and face protection regulations in

29 CFR 1910.133 or European Standard

EN166. A full face shield may also be

necessary.[2][8]

Skin Protection

Wear appropriate protective gloves (e.g., PVC)

and clothing to prevent skin exposure.[2][8]

Contaminated work clothing should not be

allowed out of the workplace and should be

laundered separately before reuse.[3][9]

Respiratory Protection

If exposure limits are exceeded or if irritation or

other symptoms are experienced, use a

NIOSH/MSHA or European Standard EN 149

approved respirator.[3][8]

Handling and Storage
Safe Handling Procedures:

Avoid all personal contact, including inhalation of dust or vapors.[2][9]

Do not eat, drink, or smoke when using this product.[3][9]

Wash hands and any exposed skin thoroughly after handling.[3][9]

Empty containers may contain residual dust and should be handled with care. Do not cut,

drill, grind, or weld on or near such containers.[2]

Storage Requirements:

Store in original, tightly closed containers in a cool, dry, and well-ventilated place.[8][9][10]

Keep away from incompatible materials such as strong oxidizing agents, acids, acid

chlorides, and acid anhydrides.[2][3][8]
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The substance is sensitive to air and hygroscopic; store under an inert atmosphere and

protect from moisture.[3]

First-Aid Measures
Immediate medical attention is required for all exposure routes.[3]

Exposure Route First-Aid Protocol

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes. Keep

eye wide open while rinsing.[3] Transport to the

hospital or a doctor without delay.[9]

Skin Contact

Immediately flush body and clothes with large

amounts of water, using a safety shower if

available.[2] Remove all contaminated clothing

and shoes.[3][9] Call a physician immediately.[3]

Inhalation

Remove to fresh air.[3] If not breathing, give

artificial respiration.[3][8] Lay the patient down

and keep them warm and rested.[2][9]

Ingestion

Do NOT induce vomiting.[3][9] Rinse mouth with

water and then drink plenty of water.[3][8][9]

Never give anything by mouth to an

unconscious person.[3][11]

Fire-Fighting and Accidental Release Measures
Fire-Fighting:

Suitable Extinguishing Media: Use water spray, fog, foam, dry chemical, or carbon dioxide.[2]

[8]

Hazards: The substance is a combustible solid but propagates flame with difficulty.[2]

Thermal decomposition can lead to the release of irritating and toxic gases and vapors,

including carbon monoxide, carbon dioxide, and nitrogen oxides.[3][8]
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Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2][3][8]

Accidental Release:

Minor Spills: Remove all ignition sources.[2][9] Use dry clean-up procedures and avoid

generating dust.[2][9] Sweep up and shovel into suitable, labeled containers for disposal.[3]

[8]

Major Spills: Clear the area of personnel and move upwind.[2] Alert emergency responders.

[2] Avoid contact with skin and eyes by using appropriate protective equipment.[2]

Toxicological and Ecotoxicological Data
Toxicological Information:

Causes burns by all exposure routes.[3]

Ingestion can cause chemical burns within the oral cavity and gastrointestinal tract.[2]

Direct contact with eyes can cause severe damage.[2]

Prolonged or repeated exposure may have cumulative health effects.[2]

Ecotoxicological Data:

Test Duration Species Value Source

EC50 72h
Algae or other

aquatic plants
184 mg/L

Apollo

Scientific[9]

EC50 48h Crustacea 13.7 mg/L
Apollo

Scientific[9]

LC50 96h Fish >46 <100 mg/L
Apollo

Scientific[9]

EC10(ECx) 48h Crustacea 6.91 mg/L
Apollo

Scientific[9]
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Disposal Considerations
This material and its container must be disposed of as hazardous waste. All waste disposal

must be handled in accordance with local, state, and federal regulations.[2]

Diagrams
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General Safety and Handling Workflow for 1,8-Diaminooctane

Planning & Preparation

Handling & Use

Emergency Procedures

Response & Aftercare

Risk Assessment

Review Safety Data Sheet (SDS)

Select Appropriate PPE

Use Engineering Controls
(Fume Hood)

Wear Required PPE

Follow Safe Handling
Procedures

Spill Exposure Fire

Store Chemical Securely

Follow Spill Cleanup
Procedures Administer First Aid Follow Firefighting

Procedures

Decontaminate Area & PPE

Dispose of Waste Properly

Click to download full resolution via product page

Caption: Workflow for safe handling of 1,8-Diaminooctane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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